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molecular formula C10H13Br B8782855 4-(2-Bromoethyl)-1,2-dimethylbenzene CAS No. 103323-56-4

4-(2-Bromoethyl)-1,2-dimethylbenzene

Cat. No. B8782855
CAS RN: 103323-56-4
M. Wt: 213.11 g/mol
InChI Key: NXNNJSPCPKSLRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05340831

Procedure details

Phosphorus tribromide (0.82 g) was added dropwise to a solution of 3,4-dimethylphenethyl alcohol (1.27 g--see Preparation 17) in carbon tetrachloride (10 ml). The mixture was heated under reflux for 2.5 hours then cooled to room temperature and basified (pit 8) by the dropwise addition of 10% aqueous sodium carbonate (5 ml). The mixture was then diluted with water (20 ml) and extracted with dichloromethane (3×50 ml). The combined dichloromethane extracts were dried (MgSO4) and concentrated in vacuo to give the title compound as a colourless oil, yield, 0.5g.
Name
Phosphorus tribromide
Quantity
0.82 g
Type
reactant
Reaction Step One
Name
3,4-dimethylphenethyl alcohol
Quantity
1.27 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium carbonate
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
P(Br)(Br)[Br:2].[CH3:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][C:14]=1[CH3:15])[CH2:9][CH2:10]O.C(=O)([O-])[O-].[Na+].[Na+]>C(Cl)(Cl)(Cl)Cl.O>[CH3:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][C:14]=1[CH3:15])[CH2:9][CH2:10][Br:2] |f:2.3.4|

Inputs

Step One
Name
Phosphorus tribromide
Quantity
0.82 g
Type
reactant
Smiles
P(Br)(Br)Br
Name
3,4-dimethylphenethyl alcohol
Quantity
1.27 g
Type
reactant
Smiles
CC=1C=C(CCO)C=CC1C
Name
carbon tetrachloride
Quantity
10 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
sodium carbonate
Quantity
5 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Three
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 2.5 hours
Duration
2.5 h
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane (3×50 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined dichloromethane extracts were dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
CC=1C=C(CCBr)C=CC1C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.